Cas no 2171894-05-4 (N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine)

• Product Name: N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine
• CAS No: 2171894-05-4
• MF: C₁₂H₁₃F₃N₂S
• MW: 274.305231809616
• CID: 5972981
• PubChem ID: 165734011
• Update Time: 2025-10-31

N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine
• 2171894-05-4
• EN300-1613749

• Inchi： 1S/C12H13F3N2S/c1-3-4-10-17-11-8(16-2)5-7(12(13,14)15)6-9(11)18-10/h5-6,16H,3-4H2,1-2H3
• InChI Key： HTLQORZSFIWCGJ-UHFFFAOYSA-N
• SMILES： S1C(CCC)=NC2C(=CC(C(F)(F)F)=CC1=2)NC

Computed Properties

• Exact Mass: 274.07515408g/mol
• Monoisotopic Mass: 274.07515408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 53.2Ų

Additional information on N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine

Introduction to N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine (CAS No. 2171894-05-4)

N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine, a compound with the chemical formula C₁₂H₁₇F₃N₂S, is a structurally complex molecule that has garnered significant attention in the field of pharmaceutical research. This compound belongs to the benzothiazole class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group at the 6-position and an amine functional group at the 4-position contributes to its unique chemical properties and biological interactions.

The CAS No. 2171894-05-4 identifies this compound as a specific and distinct chemical entity, facilitating its classification, identification, and regulatory compliance in various research and industrial settings. The benzothiazole core structure is known for its stability and ability to interact with biological targets, making it a valuable scaffold for drug discovery. In particular, the N-methyl-2-propyl substituents at the 1 and 2 positions introduce additional complexity, which can influence the compound's solubility, metabolic stability, and binding affinity to biological receptors.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in developing novel therapeutic agents. The trifluoromethyl group in N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine is a key feature that enhances its pharmacokinetic properties. This group can improve metabolic stability by resisting oxidative degradation and can also modulate electronic effects, thereby influencing receptor binding interactions. Such modifications are often employed to optimize drug efficacy and reduce off-target effects.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential role in modulating various biological pathways. Benzothiazole derivatives are known to exhibit activities ranging from anti-inflammatory to anticancer effects. The specific arrangement of functional groups in N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine suggests that it may interact with enzymes or receptors involved in these pathways. For instance, studies have indicated that benzothiazole derivatives can inhibit inflammatory cytokine production by modulating nuclear factor kappa B (NF-κB) signaling pathways.

The amine functional group at the 4-position of the benzothiazole ring provides a site for further chemical modification, enabling the synthesis of more complex derivatives with tailored biological activities. This flexibility has made benzothiazole-based compounds valuable starting points for structure-activity relationship (SAR) studies. Researchers have explored various substitutions at different positions of the benzothiazole core to optimize potency, selectivity, and pharmacokinetic profiles. Such efforts are crucial in developing next-generation drugs with improved therapeutic outcomes.

Current research trends in medicinal chemistry emphasize the use of computational methods to accelerate drug discovery processes. Molecular modeling techniques have been employed to predict the binding affinity of N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine to target proteins. These studies have provided insights into how structural modifications can enhance interactions with biological targets, guiding the design of more effective pharmacological agents. Additionally, high-throughput screening (HTS) platforms have been utilized to identify hits from large compound libraries, including derivatives of benzothiazole.

The synthesis of N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been developed to streamline these processes, reducing costs and improving scalability for industrial applications. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing complex heterocyclic frameworks efficiently.

The pharmacological evaluation of this compound has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit certain enzymes associated with inflammatory diseases and cancer progression. These findings warrant further investigation into its potential as a lead compound for developing novel therapeutics. Moreover, studies on its pharmacokinetic properties have provided valuable data on absorption, distribution, metabolism, excretion (ADME), which are critical parameters for assessing drug candidate suitability.

The role of fluorinated compounds in modern drug development cannot be overstated. The trifluoromethyl group in N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-amine exemplifies how strategic incorporation of fluorine atoms can enhance drug-like properties. This group has been shown to improve binding affinity by increasing lipophilicity and reducing metabolic susceptibility. Consequently, many pharmaceutical companies prioritize fluorinated compounds during hit-to-drug development pipelines due to their favorable pharmacokinetic profiles.

In conclusion, N-methyl-2-propyl-6-(trifluoromethyl)-1,3-benzothiazol-4-am ine (CAS No. 2171894-05 -4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Ongoing studies continue to unravel its potential applications across various disease areas, supported by advancements in synthetic chemistry and computational drug design tools.